2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2,3-dihydro-1H-inden-2-amine
• InChI: InChI=1S/C17H19NO/c1-19-17-8-6-13(7-9-17)12-18-16-10-14-4-2-3-5-15(14)11-16/h2-9,16,18H,10-12H2,1H3
• InChI Key: LEPUZRCLBVGYSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2CC3=CC=CC=C3C2
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine, also known as DMBA, is a chemical compound that has been widely used in scientific research. It belongs to the class of indenylamines, which are known to have various biological activities. DMBA has been studied for its potential as a therapeutic agent in treating various diseases, including cancer.

Mechanism of Action

2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine exerts its anti-cancer effects by inducing DNA damage in cancer cells. It is metabolized in the liver to form reactive intermediates, which can bind to DNA and cause mutations. These mutations can lead to the development of cancer cells, but they can also trigger apoptosis, or programmed cell death, in cancer cells. 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has also been shown to inhibit the growth and proliferation of cancer cells by interfering with various signaling pathways.
Biochemical and Physiological Effects:
2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to induce oxidative stress and inflammation in cells, which can lead to DNA damage and cancer development. 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has also been shown to affect the expression of various genes involved in cell cycle regulation, DNA repair, and apoptosis.

Advantages and Limitations for Lab Experiments

2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has several advantages as a tool in scientific research. It is relatively easy to synthesize and purify, and it has been extensively studied for its anti-cancer properties. However, there are also limitations to its use. 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine can be toxic to cells at high concentrations, and its effects can be influenced by various factors, such as the metabolism of the liver and the presence of other environmental toxins.

Future Directions

There are several future directions for scientific research involving 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine. One potential area of study is the development of new therapeutic agents based on the structure of 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine. Researchers could also investigate the mechanisms of action of 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine in more detail, to better understand how it induces DNA damage and apoptosis in cancer cells. Additionally, researchers could study the effects of 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine in different types of cancer cells, to determine its potential as a broad-spectrum anti-cancer agent.

Scientific Research Applications

2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has been extensively studied for its potential as a therapeutic agent in various scientific research applications. It has been shown to have anti-cancer properties, specifically in breast cancer cells. 2,3-dihydro-1H-inden-2-yl(4-methoxybenzyl)amine has been used as a tool to study the mechanisms of carcinogenesis and the effects of environmental toxins on cancer development.